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An In-Depth Technical Guide to tert-Butyl 2-(aminomethyl)piperidine-1-carboxylate
Hydrochloride Salt

Authored by a Senior Application Scientist
This guide provides an in-depth technical overview of tert-butyl 2-(aminomethyl)piperidine-1-
carboxylate hydrochloride (CAS No. 1159823-04-7), a pivotal building block for professionals

in pharmaceutical research and medicinal chemistry. We will move beyond simple data

presentation to explore the rationale behind its synthesis, characterization, and application,

offering field-proven insights to streamline its use in drug discovery pipelines.

Strategic Importance in Medicinal Chemistry
The piperidine ring is a privileged scaffold in medicinal chemistry, appearing in numerous

approved therapeutic agents.[1][2] Its conformational flexibility and ability to present

substituents in defined three-dimensional space make it an ideal core for interacting with

biological targets.

tert-Butyl 2-(aminomethyl)piperidine-1-carboxylate hydrochloride is a strategically designed

intermediate that offers several distinct advantages:
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Orthogonal Protection: The piperidine nitrogen is protected by a tert-butoxycarbonyl (Boc)

group, while the exocyclic primary amine is protonated as a hydrochloride salt. The Boc

group is stable under a wide range of conditions but can be easily removed with acid,

offering precise control over the synthetic sequence.[3]

Reactive Handle: The free (or easily liberated) primary aminomethyl group serves as a

versatile nucleophilic handle for introducing a wide array of functionalities, including amide

bonds, ureas, sulfonamides, and secondary amines via reductive amination.[4][5]

Physicochemical Properties: The hydrochloride salt form generally imparts higher

crystallinity, stability, and aqueous solubility compared to the free base, simplifying handling,

purification, and formulation.[5]

Below is the chemical structure of the title compound.

Caption: Structure of tert-butyl 2-(aminomethyl)piperidine-1-carboxylate hydrochloride.

Physicochemical and Spectroscopic Data
A comprehensive understanding of the compound's properties is fundamental for its effective

use. The data below has been consolidated from various authoritative sources.

Property Value Source(s)

CAS Number 1159823-04-7 [6][7]

Molecular Formula C₁₁H₂₃ClN₂O₂ [6][8]

Molecular Weight 250.77 g/mol [6][7]

Appearance White to off-white solid/powder [9]

Solubility
Soluble in water, methanol,

ethanol
[9]

Storage Conditions 2-8°C, under inert atmosphere [7]

Note: The free base (tert-butyl 2-(aminomethyl)piperidine-1-carboxylate) has a CAS

number of 370069-31-1 and a molecular weight of 214.30 g/mol .[10][11]
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Synthesis and Purification: A Validated Approach
While multiple synthetic routes exist, a common and reliable strategy involves the reduction of

a nitrile precursor followed by Boc protection and salt formation. This approach is favored for its

scalability and the high purity of the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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